Cas no 2763906-72-3 (3-(3-Methylphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid)

• Product Name: 3-(3-Methylphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• CAS No: 2763906-72-3
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6407606
• PubChem ID: 165981805
• Update Time: 2025-05-22

3-(3-Methylphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343462
• 3-(3-methylphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• 2763906-72-3
• 3-(3-Methylphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C16H19NO4/c1-3-9-21-16(20)17-8-7-13(14(17)15(18)19)12-6-4-5-11(2)10-12/h3-6,10,13-14H,1,7-9H2,2H3,(H,18,19)
• InChI Key： WSCDXWFOVBQTQS-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=C(C)C=2)CCN1C(=O)OCC=C)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3-Methylphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid

Research Briefing on 3-(3-Methylphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid (CAS: 2763906-72-3)

In recent years, the compound 3-(3-Methylphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid (CAS: 2763906-72-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine-2-carboxylic acid scaffold and propenyloxycarbonyl protecting group, has shown promising potential in drug discovery and development. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 3-(3-Methylphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that leverages chiral auxiliaries to achieve enantiomeric excess exceeding 95%. This advancement is critical for ensuring the compound's suitability in pharmaceutical applications, where stereochemical purity is often a prerequisite for biological activity.

From a biological perspective, this compound has demonstrated intriguing activity as a modulator of G-protein-coupled receptors (GPCRs). Preliminary in vitro studies indicate that it exhibits selective binding affinity for the adenosine A2A receptor, with an IC50 value in the low micromolar range. This finding is particularly relevant given the therapeutic potential of A2A receptor modulators in neurodegenerative diseases such as Parkinson's and Alzheimer's. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

In addition to its GPCR activity, recent research has explored the compound's potential as a prodrug. The propenyloxycarbonyl group serves as a cleavable moiety under physiological conditions, suggesting that 3-(3-Methylphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid could be engineered to release active drug molecules in targeted tissues. This prodrug strategy is being investigated for improving the bioavailability of poorly soluble therapeutics, particularly in oncology applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies in animal models have revealed moderate metabolic stability, with rapid clearance observed in hepatic microsome assays. Current research efforts are focused on structural modifications to enhance metabolic stability while retaining the desired biological activity. Computational modeling and molecular dynamics simulations are being employed to guide these optimization efforts.

In conclusion, 3-(3-Methylphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid represents a versatile scaffold with multiple potential applications in medicinal chemistry. Its dual role as a GPCR modulator and prodrug candidate makes it particularly valuable for further investigation. Future research directions should focus on improving its pharmacokinetic properties and expanding its therapeutic indications through targeted drug design.